Cas no 400071-95-6 (5-Bromo-1-methyl-1H-indole-3-carboxylic acid)
400071-95-6 structure
Product Name:5-Bromo-1-methyl-1H-indole-3-carboxylic acid
CAS No:400071-95-6
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD14706162
CID:1055987
PubChem ID:11032413
Update Time:2025-04-20
5-Bromo-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1-methyl-1H-indole-3-carboxylic acid
- 5-bromo-1-methylindole-3-carboxylic acid
- 5-Bromo-1-Methyl-1H-Indole-3-Carboxylicacid
- 1H-Indole-3-carboxylic acid, 5-bromo-1-methyl-
- KSC230C9B
- WQZLFFJMRKTCMU-UHFFFAOYSA-N
- FCH1387688
- AX8158741
- AB0032672
- X6060
- ST24044370
- C
- SB37033
- SY101765
- DTXSID80452689
- CS-0028257
- MFCD14706162
- AKOS016001266
- ALBB-035439
- SCHEMBL14631424
- A26894
- O11355
- EN300-7415992
- DB-069910
- DS-11587
- 400071-95-6
-
- MDL: MFCD14706162
- Inchi: 1S/C10H8BrNO2/c1-12-5-8(10(13)14)7-4-6(11)2-3-9(7)12/h2-5H,1H3,(H,13,14)
- InChI Key: WQZLFFJMRKTCMU-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C(=O)O)=CN2C
Computed Properties
- Exact Mass: 252.97400
- Monoisotopic Mass: 252.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.2
- XLogP3: 2.2
Experimental Properties
- Density: 1.65
- PSA: 42.23000
- LogP: 2.63900
5-Bromo-1-methyl-1H-indole-3-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-1-methyl-1H-indole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147028-5g |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 95%+ | 5g |
$267 | 2021-08-05 | |
| Alichem | A199003909-250mg |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 98% | 250mg |
$707.20 | 2023-09-02 | |
| Alichem | A199003909-500mg |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 98% | 500mg |
$1038.80 | 2023-09-02 | |
| Alichem | A199003909-1g |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 98% | 1g |
$1701.85 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DM504-200mg |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 97% | 200mg |
156.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DM504-50mg |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 97% | 50mg |
85.0CNY | 2021-07-16 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0611-1g |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 96% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0611-5g |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 96% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0611-500mg |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 96% | 500mg |
4655.75CNY | 2021-05-07 | |
| TRC | B284465-250mg |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid |
400071-95-6 | 250mg |
$ 170.00 | 2022-06-07 |
5-Bromo-1-methyl-1H-indole-3-carboxylic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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